Cas no 828923-46-2 (1H-Isoindolium, 2,2-diethyl-2,3-dihydro-4-(hydroxymethyl)-, chloride)
828923-46-2 structure
Product Name:1H-Isoindolium, 2,2-diethyl-2,3-dihydro-4-(hydroxymethyl)-, chloride
CAS No:828923-46-2
MF:C13H20ClNO
MW:241.757002830505
CID:680721
PubChem ID:71416768
Update Time:2025-04-19
1H-Isoindolium, 2,2-diethyl-2,3-dihydro-4-(hydroxymethyl)-, chloride Chemical and Physical Properties
Names and Identifiers
-
- 1H-Isoindolium, 2,2-diethyl-2,3-dihydro-4-(hydroxymethyl)-, chloride
- (2,2-diethyl-1,3-dihydroisoindol-2-ium-4-yl)methanol,chloride
- 828923-46-2
- 2,2-Diethyl-4-(hydroxymethyl)-2,3-dihydro-1H-isoindol-2-ium chloride
- DTXSID30836132
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- Inchi: 1S/C13H20NO.ClH/c1-3-14(4-2)8-11-6-5-7-12(10-15)13(11)9-14;/h5-7,15H,3-4,8-10H2,1-2H3;1H/q+1;/p-1
- InChI Key: HIUZMALSBFOGKK-UHFFFAOYSA-M
- SMILES: [Cl-].OCC1=CC=CC2=C1C[N+](CC)(CC)C2
Computed Properties
- Exact Mass: 241.1233420g/mol
- Monoisotopic Mass: 241.1233420g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 213
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.2Ų
1H-Isoindolium, 2,2-diethyl-2,3-dihydro-4-(hydroxymethyl)-, chloride Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
828923-46-2 (1H-Isoindolium, 2,2-diethyl-2,3-dihydro-4-(hydroxymethyl)-, chloride) Related Products
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